Cas no 2137492-18-1 (3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is a specialized organic compound featuring a brominated isothiazole core coupled with a fluorenylmethyloxycarbonyl (Fmoc)-protected amino group. This structure makes it particularly useful in peptide synthesis, where the Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions. The bromo substituent enhances reactivity for further functionalization, such as cross-coupling reactions. Its high purity and stability under standard handling conditions ensure reliable performance in solid-phase peptide synthesis (SPPS) and other applications requiring controlled amine protection. The compound is well-suited for research in medicinal chemistry and bioconjugation.
3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- structure
2137492-18-1 structure
Product Name:3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
CAS No:2137492-18-1
MF:C20H15BrN2O4S
MW:459.313102960587
CID:5256423
Update Time:2025-10-30

3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
    • Inchi: 1S/C20H15BrN2O4S/c21-16-10-28-23-17(16)18(19(24)25)22-20(26)27-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,10,15,18H,9H2,(H,22,26)(H,24,25)
    • InChI Key: WEYBSKBAJYPNDJ-UHFFFAOYSA-N
    • SMILES: S1C=C(Br)C(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=N1

Experimental Properties

  • Density: 1.604±0.06 g/cm3(Predicted)
  • Boiling Point: 602.6±55.0 °C(Predicted)
  • pka: 2.74±0.10(Predicted)

3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Pricemore >>

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3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Related Literature

Additional information on 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Recent Advances in the Study of 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS: 2137492-18-1)

The compound 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, with the CAS number 2137492-18-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isothiazole core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including drug discovery, peptide synthesis, and medicinal chemistry. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 3-Isothiazoleacetic acid derivatives. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated an efficient, high-yield synthesis of this compound using a novel palladium-catalyzed cross-coupling reaction. The researchers highlighted the importance of the bromo-substituent at the 4-position of the isothiazole ring, which serves as a versatile handle for further functionalization. The Fmoc-protected amino group was also noted for its stability under various reaction conditions, making it an attractive building block for peptide synthesis.

In addition to its synthetic utility, 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, has been investigated for its biological activities. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, the compound's role in peptide synthesis has been explored in recent research. The Fmoc-protected amino group allows for the incorporation of the isothiazole moiety into peptide chains, enabling the design of peptidomimetics with enhanced stability and bioactivity. A 2023 study in *Organic & Biomolecular Chemistry* demonstrated the successful incorporation of this building block into a series of antimicrobial peptides, which showed improved resistance to proteolytic degradation compared to their natural counterparts.

Despite these promising developments, challenges remain in the application of 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-. For example, its solubility in aqueous solutions is limited, which may hinder its use in biological assays. Recent efforts have focused on derivatization strategies to improve its physicochemical properties without compromising its bioactivity. Additionally, more in vivo studies are needed to fully assess its therapeutic potential and safety profile.

In conclusion, 3-Isothiazoleacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers in these fields. Continued exploration of its synthetic applications, biological effects, and therapeutic potential is expected to yield further insights and innovations in the coming years.

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